Cas no 2305309-39-9 (N-{3-(pyridin-3-yl)phenylmethyl}prop-2-enamide)

• Product Name: N-{3-(pyridin-3-yl)phenylmethyl}prop-2-enamide
• CAS No: 2305309-39-9
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 5412636
• PubChem ID: 137934768
• Update Time: 2025-10-28

N-{3-(pyridin-3-yl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738285554
• 2305309-39-9
• N-[(3-Pyridin-3-ylphenyl)methyl]prop-2-enamide
• N-{[3-(pyridin-3-yl)phenyl]methyl}prop-2-enamide
• EN300-26578455
• N-[[3-(3-Pyridinyl)phenyl]methyl]-2-propenamide
• N-{3-(pyridin-3-yl)phenylmethyl}prop-2-enamide

• Inchi： 1S/C15H14N2O/c1-2-15(18)17-10-12-5-3-6-13(9-12)14-7-4-8-16-11-14/h2-9,11H,1,10H2,(H,17,18)
• InChI Key： PIRJMXRYYNQYCW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C2=CC=CN=C2)=C1)(=O)C=C

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Additional information on N-{3-(pyridin-3-yl)phenylmethyl}prop-2-enamide

N-{3-(Pyridin-3-yl)phenylmethyl}prop-2-enamide: A Comprehensive Overview

N-{3-(Pyridin-3-yl)phenylmethyl}prop-2-enamide, identified by the CAS registry number 2305309-39-9, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its unique structure featuring a pyridine ring and an amide group, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its role in drug development, particularly as a component in bioactive molecules targeting specific biological pathways.

The synthesis of N-{3-(Pyridin-3-yl)phenylmethyl}prop-2-enamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. A notable advancement in this area is the use of catalytic systems that enhance reaction efficiency, as reported in a 2023 study published in the Journal of Organic Chemistry.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Recent investigations have demonstrated its ability to modulate enzyme activity, making it a candidate for drug development against conditions such as neurodegenerative diseases and inflammatory disorders. For instance, a 2024 study in Nature Communications revealed that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in Alzheimer's disease.

In addition to its therapeutic potential, N-{3-(Pyridin-3-yl)phenylmethyl}prop-2-enamide has shown promise in materials science. Its structural properties make it suitable for use in advanced polymers and coatings, where it can impart enhanced mechanical and thermal stability. Research conducted at the University of Cambridge has explored its integration into polymer matrices, yielding materials with improved durability under harsh environmental conditions.

The toxicological profile of this compound is another critical area of study. Initial assessments indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies have expressed interest in understanding its safety profile to ensure compliance with international standards for chemical use.

Looking ahead, the future of N-{3-(Pyridin-3-yl)phenylmethyl}prop-2-enamide is poised for growth as researchers continue to unlock its full potential. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in both its synthesis and application domains.